Cas no 13141-47-4 (Benzofuran, 2-propyl-)

• Product Name: Benzofuran, 2-propyl-
• CAS No: 13141-47-4
• MF: C₁₁H₁₂O
• MW: 160.212383270264
• CID: 1232561
• Update Time: 2024-08-04

Benzofuran, 2-propyl- Chemical and Physical Properties

Names and Identifiers

• Benzofuran, 2-propyl-
• 2-propyl-1-benzofuran

• Inchi： 1S/C11H12O/c1-2-5-10-8-9-6-3-4-7-11(9)12-10/h3-4,6-8H,2,5H2,1H3
• InChI Key： UKYIWGPUGDLWFB-UHFFFAOYSA-N
• SMILES： O1C2=CC=CC=C2C=C1CCC

Computed Properties

• Exact Mass: 160.08886
• Monoisotopic Mass: 160.089
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Experimental Properties

• Density: 1.0195 g/cm3(Temp: 10.5 °C)
• Boiling Point: 107-108 °C(Press: 12.5 Torr)
• PSA: 13.14